Cas no 2171832-53-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid
• CAS No: 2171832-53-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5852875
• PubChem ID: 165534553
• Update Time: 2025-06-14

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]propanoic acid
• 2171832-53-2
• EN300-1580597

• Inchi： 1S/C27H34N2O5/c1-4-16-29(17-14-25(31)32)24(30)13-15-27(2,3)28-26(33)34-18-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,23H,4,13-18H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： ZBWZNJHQZJCLQS-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(N(CCC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid

Research Briefing on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid (CAS: 2171832-53-2)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid (CAS: 2171832-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid derivative structure, is being explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The presence of the Fmoc group enhances its utility in solid-phase peptide synthesis (SPPS), while its unique side chain modifications offer opportunities for tailored bioactivity.

Recent studies have focused on the synthesis and optimization of this compound to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural integrity. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use in vivo. Preliminary results suggest that the compound exhibits favorable stability profiles, making it a promising candidate for further development.

In addition to its synthetic applications, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid has been evaluated for its biological activity. Early-stage in vitro studies indicate that it may interact with specific cellular receptors, potentially modulating signaling pathways involved in inflammation and cancer. These findings have spurred interest in its use as a scaffold for designing novel therapeutic agents. However, further mechanistic studies are required to fully elucidate its pharmacological properties.

The compound's role in drug delivery systems is another area of active research. Its amphiphilic nature allows it to form micelles or nanoparticles, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Recent experiments have demonstrated its efficacy in delivering anticancer agents to tumor sites with reduced off-target effects. These advancements highlight its potential as a versatile tool in nanomedicine.

Despite these promising developments, challenges remain. The scalability of its synthesis, cost-effectiveness, and long-term safety profiles need to be addressed before clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles. Future research directions may include the exploration of its derivatives and the development of combinatorial libraries to expand its therapeutic applications.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidopropanoic acid (CAS: 2171832-53-2) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical sciences. Its applications span from peptide synthesis to drug delivery and targeted therapy, making it a valuable subject of ongoing research. Continued investigation into its properties and mechanisms will likely yield further insights and innovations in the field.